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Compound of Interest

Compound Name: Cubebol

Cat. No.: B1253545 Get Quote

Introduction: Cubebol is a naturally occurring sesquiterpenoid alcohol that was first identified in

the essential oil of cubeb berries (Piper cubeba L.), from which it derives its name.[1]

Historically known as cubeb camphor, this tricyclic sesquiterpene is a significant component of

cubeb oil and is also found in other plants such as basil.[1][2] Beyond its use in traditional

medicine and perfumery, cubebol has garnered commercial interest for its unique sensory

properties, specifically its cooling and refreshing taste, leading to its patent as a cooling agent.

[2][3] This technical guide provides an in-depth overview of the chemical structure,

physicochemical properties, isolation and synthesis protocols, and biological activities of

cubebol, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Structure
Cubebol is a carbotricyclic tertiary alcohol.[4] Its rigid tricyclo[4.4.0.01,5]decane skeleton is

substituted with two methyl groups and an isopropyl group. The full stereochemistry of (-)-

cubebol was confirmed through its first total synthesis in 1969.[1]

Table 1: Chemical Identifiers for Cubebol
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Identifier Value

IUPAC Name
(1R,4S,5R,6R,7S,10R)-4,10-dimethyl-7-propan-

2-yltricyclo[4.4.0.01,5]decan-4-ol[4]

CAS Number 23445-02-5[1][2][4][5]

Molecular Formula C₁₅H₂₆O[1][3][4][5]

Molecular Weight 222.37 g/mol [1][3][4]

InChI Key
KONGRWVLXLWGDV-BYGOPZEFSA-N[1][3]

[4]

Canonical SMILES
C[C@@H]1CC--INVALID-LINK--

(C)O">C@HC(C)C[4]

Physicochemical and Spectroscopic Properties
Cubebol is a white crystalline solid with a characteristic warm, spicy, and mint-like aroma.[1][4]

Its physicochemical properties are critical for its application in various industries, including

flavor and fragrance.

Table 2: Physicochemical Properties of Cubebol
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Property Value Source

Appearance White solid crystals [1][4]

Aroma
Warm spicy, naturally cooling,

mint-like
[1][4]

Melting Point 61 to 62 °C [2]

Boiling Point 279 to 280 °C (at 760 mm Hg) [6]

Solubility
Slightly soluble in water;

Soluble in ethanol
[1][4]

logP (o/w) 4.592 (estimated) [6]

Vapor Pressure
0.000480 mmHg @ 25.00 °C

(estimated)
[6]

Flash Point 116.67 °C (TCC) [6]

The structural elucidation of cubebol relies on a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) spectroscopy, including ¹H and ¹³C NMR, provides

foundational information about the carbon-hydrogen framework.[1] Mass Spectrometry (MS),

often coupled with Gas Chromatography (GC), is used to determine the molecular weight and

fragmentation patterns, which aid in identification.[7]

A typical analytical workflow for the identification of Cubebol in a natural product extract.

Experimental Protocols
Protocol 1: Isolation of Cubebol from Piper cubeba
Cubebol is a major constituent of the oleoresin extracted from the fruits of P. cubeba. The yield

can vary significantly based on the extraction solvent used. For instance, petroleum benzene

extraction has been reported to yield an oleoresin containing up to 42.89% cubebol.[1]

Methodology:

Maceration: Dried and powdered fruits of P. cubeba are macerated in a suitable organic

solvent (e.g., petroleum benzene, ethanol, or diethyl ether) at room temperature for 24-48
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hours.

Filtration and Concentration: The resulting mixture is filtered to remove solid plant material.

The solvent is then removed from the filtrate under reduced pressure using a rotary

evaporator to yield the crude oleoresin.

Purification: The crude extract is subjected to column chromatography on silica gel.

Elution: A gradient elution system, starting with a non-polar solvent like n-hexane and

gradually increasing the polarity with ethyl acetate, is used to separate the constituents.

Fraction Collection: Fractions are collected and monitored by Thin-Layer Chromatography

(TLC).

Crystallization: Fractions containing pure cubebol are combined, the solvent is evaporated,

and the resulting solid is recrystallized from a suitable solvent (e.g., methanol) to yield pure

crystalline cubebol.

A generalized workflow for the isolation of Cubebol from its natural source.

Protocol 2: Stereocontrolled Total Synthesis of (-)-
Cubebol
Several total syntheses of (-)-cubebol have been reported. A notable strategy involves the

intramolecular cyclopropanation of α-lithiated epoxides, starting from (-)-menthone.[8][9]

Key Synthetic Steps:

Formylation of (-)-Menthone: (-)-Menthone is formylated using LDA and a suitable

formylating agent like 2,2,2-trifluoroethyl formate to produce hydroxymethylenementhone,

crucially avoiding epimerization at the isopropyl group.[8]

Multi-step Conversion to Epoxide: The hydroxymethylenementhone is converted through a

series of reactions into an unsaturated terminal epoxide intermediate.[8][9]

Intramolecular Cyclopropanation: The key step involves treating the epoxide intermediate

with a strong, non-nucleophilic base such as Lithium 2,2,6,6-tetramethylpiperidide (LiTMP).
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This induces an intramolecular cyclopropanation that efficiently constructs the tricyclic core

of cubebol.[8][9]

Final Conversion: The resulting tricyclic alcohol intermediate is then converted to (-)-cubebol
through final synthetic modifications.[8]

A high-level overview of a synthetic route to (-)-Cubebol.

Biological Activity
Cubebol exhibits a range of biological properties, making it a molecule of interest for

therapeutic and cosmetic applications. Its mechanism of action is thought to involve

interactions with cellular pathways that mitigate inflammation and oxidative stress.[3]

Anti-inflammatory and Antioxidant: Cubebol has demonstrated anti-inflammatory and

antioxidant activities. It is proposed to modulate inflammatory responses and reduce

oxidative stress, which can protect against tissue damage.[3]

Antimicrobial: The compound also shows antimicrobial properties, contributing to its use in

traditional remedies for infections.[3]

Cooling Agent: One of the most commercially significant properties of cubebol is its ability to

act as a cooling agent. It imparts a cooling and refreshing sensation, similar to menthol but

with a different sensory profile, making it valuable in products like chewing gum, beverages,

and toothpaste.[2]

Overview of the primary biological activities attributed to Cubebol.

Conclusion
Cubebol is a structurally complex sesquiterpenoid with a well-defined stereochemistry. Its

unique chemical architecture gives rise to interesting physicochemical properties and a notable

range of biological activities. The established protocols for its isolation from natural sources and

its total synthesis provide a solid foundation for further research. For professionals in drug

development and materials science, cubebol's anti-inflammatory, antioxidant, and unique

sensory properties make it a compelling natural product for further investigation and

application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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